Cas no 89880-55-7 (Thianthrene, 2-chloro-7-nitro-)

• Product Name: Thianthrene, 2-chloro-7-nitro-
• CAS No: 89880-55-7
• MF: C₁₂H₆ClNO₂S₂
• MW: 295.764539241791
• CID: 585976
• PubChem ID: 13215774
• Update Time: 2025-04-19

Thianthrene, 2-chloro-7-nitro- Chemical and Physical Properties

Names and Identifiers

• Thianthrene, 2-chloro-7-nitro-
• 2-chloro-7-nitrothianthrene
• 89880-55-7
• DTXSID40528879

• Inchi： 1S/C12H6ClNO2S2/c13-7-1-3-9-11(5-7)17-10-4-2-8(14(15)16)6-12(10)18-9/h1-6H
• InChI Key： ROEQWZJFXMARFW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC1C=CC(=CC=1S2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 294.9528485g/mol
• Monoisotopic Mass: 294.9528485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 96.4Ų